4-(oxolan-2-yl)butanal

• IUPAC Name: 4-(oxolan-2-yl)butanal
• InChI: InChI=1S/C8H14O2/c9-6-2-1-4-8-5-3-7-10-8/h6,8H,1-5,7H2
• InChI Key: GGFLHYRPLSPJLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCCC=O
• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol

Description

4-(Oxolan-2-yl)butanal, also known as 4-oxobutanal, is an organic compound belonging to the class of aldehydes. It is a colorless liquid with a slightly pungent odor and a boiling point of 97°C. It is a common intermediate in the synthesis of various compounds and has a wide range of applications in the scientific research field.

Scientific Research Applications

4-(Oxolan-2-yl)butanal has been widely used in scientific research due to its versatile nature. It has been used as a reagent for the synthesis of various compounds, including pharmaceuticals, fragrances, and dyes. It has also been used as a starting material in the synthesis of a variety of heterocyclic compounds, such as imidazoles, thiazoles, and oxazoles. Additionally, it has been used in the synthesis of various polymers and resins, such as polyurethanes, polyesters, and epoxy resins.

Mechanism of Action

The mechanism of action of 4-(oxolan-2-yl)butanal is not well understood. However, it is believed to be involved in the formation of aldehyde-aldehyde bonds in the presence of a base, such as sodium cyanide. The reaction is believed to involve the formation of a carbonyl group, which is then attacked by the base, resulting in the formation of a carboxylate anion. This anion is then attacked by the aldehyde, resulting in the formation of the desired aldehyde-aldehyde bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(oxolan-2-yl)butanal are not well understood. However, it has been suggested that it may be involved in the regulation of certain enzymes, such as the cytochrome P450 enzymes. Additionally, it has been suggested that it may be involved in the regulation of certain metabolic pathways, such as the tricarboxylic acid cycle.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(oxolan-2-yl)butanal in laboratory experiments include its low cost, its availability from commercial sources, and its relatively easy synthesis. Additionally, it is relatively stable and has a low boiling point, making it easy to handle and store. The main limitation of using this compound in laboratory experiments is its toxicity, which can be minimized by using appropriate safety measures.

Future Directions

The future directions for 4-(oxolan-2-yl)butanal research include further investigation of its biochemical and physiological effects, its mechanism of action, and its potential applications in the pharmaceutical and industrial fields. Additionally, further research is needed to explore its potential as an intermediate in the synthesis of various compounds, such as fragrances, dyes, and polymers. Finally, further research is needed to explore its potential as a reagent in the synthesis of heterocyclic compounds.

Synthesis Methods

4-(Oxolan-2-yl)butanal can be synthesized by the reaction of 2-bromobutane with sodium cyanide in an aqueous solution. The reaction is carried out at a temperature of 80°C and a pressure of 1 atm. The reaction produces a mixture of 4-(oxolan-2-yl)butanal and 2-cyanobutane, which can be separated by distillation.